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Compound of Interest

Compound Name: 3,3,5,5-Tetramethylcyclohexanone

Cat. No.: B079423 Get Quote

Technical Guide: 3,3,5,5-
Tetramethylcyclohexanone
CAS Number: 14376-79-5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3,3,5,5-tetramethylcyclohexanone, a substituted cyclohexanone derivative. The

information is compiled from various chemical databases and literature sources.

Chemical and Physical Properties
3,3,5,5-Tetramethylcyclohexanone is a colorless to clear liquid at room temperature. The key

identifying and physical properties are summarized in the tables below for easy reference and

comparison.

Table 1: Identifiers and Chemical Formula
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Identifier Value

CAS Number 14376-79-5[1][2]

Molecular Formula C₁₀H₁₈O[1][2]

Molecular Weight 154.25 g/mol [1][2]

IUPAC Name 3,3,5,5-tetramethylcyclohexan-1-one[2]

InChI
1S/C10H18O/c1-9(2)5-8(11)6-10(3,4)7-9/h5-

7H2,1-4H3[1]

InChIKey OQJMHUOCLRCSED-UHFFFAOYSA-N[1]

SMILES CC1(C)CC(=O)CC(C)(C)C1[1]

EC Number 238-350-3[1][2]

MDL Number MFCD00001640[1]

Table 2: Physical Properties
Property Value

Appearance Clear Liquid

Melting Point 11 - 12 °C

Boiling Point 200 - 203 °C at 760 mmHg

Density 0.881 g/mL at 25 °C[1]

Refractive Index (n20/D) 1.451[1]

Flash Point 90 °C (closed cup)[1]

Spectral Data
Comprehensive spectral data is crucial for the identification and characterization of 3,3,5,5-
tetramethylcyclohexanone.

Table 3: Spectral Data Summary
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Spectroscopy Type Key Data Points

¹H NMR
Data available, specific shifts depend on solvent

and instrument.[1]

¹³C NMR
Data available, specific shifts depend on solvent

and instrument.

Mass Spectrometry Top peaks at m/z 83 and 55.[2]

Infrared (IR) Spectroscopy
Data available from various techniques (FTIR,

ATR, Vapor Phase).[2]

Synthesis and Experimental Protocols
A documented method for the synthesis of 3,3,5,5-tetramethylcyclohexanone involves the

reaction of isophorone with methylmagnesium chloride.

Experimental Workflow: Synthesis of 3,3,5,5-
Tetramethylcyclohexanone
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Reaction
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Purification
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Drying of Organic Extract
(e.g., over sodium sulfate)

Solvent Removal
(Distillation)

Crude 3,3,5,5-Tetramethylcyclohexanone

Distillation of Crude Product

Purified 3,3,5,5-Tetramethylcyclohexanone

Click to download full resolution via product page

Caption: Synthesis workflow for 3,3,5,5-tetramethylcyclohexanone.
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Methodology
Reaction: Isophorone is reacted with methylmagnesium chloride. The reaction can be

facilitated by the addition of an acid, such as hydrochloric acid, or an ammonium salt.

Isolation: The resulting 3,3,5,5-tetramethylcyclohexanone is isolated by extracting the

aqueous reaction mixture with a suitable organic solvent like methylene chloride, toluene, or

petroleum ether.

Drying: The organic extract is then dried using a drying agent, for instance, sodium sulfate.

Purification: The solvent is removed from the dried extract, typically by distillation, to yield the

crude product. Further purification of the crude 3,3,5,5-tetramethylcyclohexanone can be

achieved through distillation. The yield of the crude product is reported to be in the range of

88% to 96% by weight.

Biological Activity and Signaling Pathways
Currently, there is a lack of publicly available scientific literature detailing the specific biological

activities or the involvement of 3,3,5,5-tetramethylcyclohexanone in any cellular signaling

pathways. While research exists on the biological effects of other dione-containing compounds,

this information cannot be directly extrapolated to 3,3,5,5-tetramethylcyclohexanone.

Professionals in drug development should consider this compound as a chemical intermediate

with an uncharacterized biological profile.

Safety Information
Table 4: GHS Hazard Statements

Hazard Code Description

H315 Causes skin irritation[2]

H319 Causes serious eye irritation[2]

H335 May cause respiratory irritation[2]

Storage: Store in a cool, dry, and well-ventilated area. It is classified as a combustible liquid.[1]
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Personal Protective Equipment (PPE): It is recommended to use eyeshields, gloves, and a

multi-purpose combination respirator cartridge when handling this chemical.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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